Cas no 623565-23-1 (5,6-dihydro-5,5-dimethyl-4H-Pyrrolo[1,2-b]pyrazole-2-carboxaldehyde)

• Product Name: 5,6-dihydro-5,5-dimethyl-4H-Pyrrolo[1,2-b]pyrazole-2-carboxaldehyde
• CAS No: 623565-23-1
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 1115007
• PubChem ID: 21941447
• Update Time: 2025-04-20

5,6-dihydro-5,5-dimethyl-4H-Pyrrolo[1,2-b]pyrazole-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5,6-dihydro-5,5-dimethyl-4H-Pyrrolo[1,2-b]pyrazole-2-carboxaldehyde
• SCHEMBL3546246
• 5,5-Dimethyl-5,6-dihydro-4H-pyrrolo[1.2-b]pyrazole-2-carbaldehyde
• 5,5-Dimethyl-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-2-carbaldehyde
• 623565-23-1
• NRUNMQZDNPWLDF-UHFFFAOYSA-N

• Inchi： 1S/C9H12N2O/c1-9(2)4-8-3-7(5-12)10-11(8)6-9/h3,5H,4,6H2,1-2H3
• InChI Key： NRUNMQZDNPWLDF-UHFFFAOYSA-N
• SMILES： O=CC1C=C2CC(C)(C)CN2N=1

Computed Properties

• Exact Mass: 164.09506
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89